Pyridine-2,6-dicarbonitrile
Cat. No. B1583803
CAS RN:
2893-33-6
M. Wt: 129.12 g/mol
InChI Key: XNPMXMIWHVZGMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Pyridine-2,6-dicarbonitrile is a heterocyclic dinitrile . It has the molecular formula C7H3N3 and a molecular weight of 129.12 . It is used as an organic synthesis intermediate and a pharmaceutical intermediate . It can be used in laboratory research and development processes and in chemical and pharmaceutical synthesis processes .
Synthesis Analysis
Pyridine-2,6-dicarbonitrile can be synthesized through various methods. One method involves the biotransformation of Pyridine-2,6-dicarbonitrile by Rhodococcus erythropolis A4 to 6-cyanopyridine-2-carboxamide . Another method involves the condensation reaction of the appropriate acyl chlorides and aromatic amides . It can also be synthesized by Sonogashira coupling reactions .Molecular Structure Analysis
The molecular structure of Pyridine-2,6-dicarbonitrile consists of a pyridine ring with two cyano groups attached at the 2 and 6 positions . The compound is a solid at 20 degrees Celsius .Chemical Reactions Analysis
Pyridine-2,6-dicarbonitrile can undergo various chemical reactions. It can be used to synthesize bis-tetrazoles and pyridine-based tridentate ligand 2,6-bis (α-aminoisopropyl)pyridine . It can also be used to synthesize substituted pyridine products .Physical And Chemical Properties Analysis
Pyridine-2,6-dicarbonitrile is a solid at 20 degrees Celsius . It has a melting point of 124.0 to 128.0 degrees Celsius . The compound is air-sensitive and should be stored under inert gas .Scientific Research Applications
Application 1: Synthesis of Bis-tetrazoles and Pyridine-based Tridentate Ligand
- Summary of the Application : Pyridine-2,6-dicarbonitrile is used as a heterocyclic dinitrile in the synthesis of bis-tetrazoles and pyridine-based tridentate ligand 2,6-bis (α-aminoisopropyl)pyridine .
Application 2: Development of Organic Semiconductors
- Summary of the Application : Pyridine-2,6-dicarbonitrile is used in the development of organic semiconductors. Specifically, it is used in the synthesis of polyaromatic π-systems containing two and three fragments of pyridine-2,6-dicarbazolyl-3,5-dicarbonitrile .
- Methods of Application or Experimental Procedures : The compounds are synthesized by Sonogashira coupling reactions and characterized by steady-state and time-resolved luminescence spectroscopy .
- Results or Outcomes : The compounds show efficient intramolecular charge transfer (ICT) from the donor to the acceptor. The photoluminescence (PL) spectra of the solutions of the compounds showed non-structured emission peaks in the visible region, which are attributed to ICT emission . The PL intensities of the solutions of the compounds are enhanced after deoxygenation, which is indicative of thermally activated delayed fluorescence (TADF) . Cyclic voltammetry measurements indicate good hole-blocking and electron-injecting properties due to their high ionization potentials . Photoelectron spectroscopy and time-of-flight measurements reveal good electron-transporting properties for one of the compounds .
Application 3: Biotransformation by Rhodococcus erythropolis A4
- Summary of the Application : Pyridine-2,6-dicarbonitrile undergoes biotransformation by Rhodococcus erythropolis A4 to 6-cyanopyridine-2-carboxamide .
- Methods of Application or Experimental Procedures : The specific methods of biotransformation are not provided in the source .
Application 5: Synthesis of Substituted Pyridine Products
- Summary of the Application : Pyridine-2,6-dicarbonitrile is an important organic intermediate used to synthesize substituted pyridine products .
- Methods of Application or Experimental Procedures : The specific methods of synthesis are not provided in the source .
- Results or Outcomes : The specific results or outcomes of these syntheses are not detailed in the source .
Application 6: Synthesis of Various Heterocyclic Compounds
- Summary of the Application : Pyridine-2,6-dicarbonitrile is used in the synthesis of various heterocyclic compounds, including pyrimidines, thiazoles, tetrahydroquinolines, 1,2,3-triazoles, tetrazoles, fluorinated pyrazoles, and other fused heterocyclic molecules .
- Methods of Application or Experimental Procedures : The compounds are synthesized through various synthetic routes including microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions .
- Results or Outcomes : The specific results or outcomes of these syntheses are not detailed in the source .
Safety And Hazards
Pyridine-2,6-dicarbonitrile is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to avoid breathing dust, fume, gas, mist, vapors, or spray, and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
pyridine-2,6-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3N3/c8-4-6-2-1-3-7(5-9)10-6/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNPMXMIWHVZGMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)C#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1035912-58-3 |
Source
|
| Record name | 2,6-Pyridinedicarbonitrile, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1035912-58-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID50183130 |
Source
|
| Record name | Pyridine-2,6-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50183130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridine-2,6-dicarbonitrile | |
CAS RN |
2893-33-6 |
Source
|
| Record name | 2,6-Pyridinedicarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2893-33-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyridine-2,6-dicarbonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002893336 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyridine-2,6-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50183130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pyridine-2,6-dicarbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.879 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
93
Citations
2,6-Di(thiazol-2-yl]pyridine (1a), 2,6-di(4-methylthiazol-2-yl)pyridine (1b) and 2,6-di(2-imid-azolin-2-yl)pyridine
(3) have been prepared by the reaction of pyridine-2,6-dicarbothioamide …
Number of citations: 44
www.publish.csiro.au
Here we report the straightforward synthesis of the ligands Ltz, LtzC8, LtzPEG, LtzAnis and
LAnis presenting the same pyridine-bistetrazolate (pytz, L) chelating scaffold but different …
Number of citations: 21
pubs.rsc.org
Iron(II) and nickel(II) bis ( ligand ) complexes of 2,6-bis(1,2,4-triazol-3-yl)pyridine and the
substituted derivatives 2,6-bis(1(N)-methyl-1,2,4-triazol-3-yl)pyridine 2,6-bis(5-methyl-1,2,4-…
Number of citations: 75
www.publish.csiro.au
Cosublimation of 2,5-furanbis(1,2,3,5-dithiadiazolyl) [F-2,5-S] and iodine affords 1:1 and 2:1
charge-transfer salts, [F-2,5-S][I] and [F-2,5-S] 2 [I]. Cosublimation of 2,6-pyridinebis(1,2,3,5-…
Number of citations: 14
pubs.acs.org
(1R,2S)-2-Amino-1,2-diphenylethanol and (1R,2S)-norephedrine are synthons for the
stereodivergent syntheses of pybox ligands. The trans-isomers have been synthesised previously …
Number of citations: 40
www.sciencedirect.com
2,6‐Bis(5,6‐dipyridyl‐1,2,4‐triazinyl)pyridine (PyBTP) is an interesting ligand owing to the
possible variation of its coordination sites and denticity in complexation. Therefore, solution …
Number of citations: 5
chemistry-europe.onlinelibrary.wiley.com
Elements of the f-block often occur together in mixtures, such as in geological deposits or
product and waste streams generated in nuclear processes. Isolation into elementally pure …
Number of citations: 0
search.proquest.com
The development of materials for efficient chemoselective extraction of minor actinides
remains at the forefront of research efforts in the area of separation science. Lewis basic …
Number of citations: 18
onlinelibrary.wiley.com
The development of liquid–liquid separation processes for the effective removal of minor
actinide Am(III) from used nuclear fuel (UNF) using ligand-based strategies continues to be an …
Number of citations: 27
www.tandfonline.com
Ring‐closing metathesis (RCM) is a useful protocol for assembling macrocycles. To synthesize
normuscopyridine, and its analogues we used RCM as a key step in our strategy. Our …
Number of citations: 10
chemistry-europe.onlinelibrary.wiley.com
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